Cas no 52551-46-9 (D-Glucitol tetraoleate)

• Product Name: D-Glucitol tetraoleate
• CAS No: 52551-46-9
• MF: C₇₈H₁₄₂O₁₀
• MW: 1239.95610666275
• CID: 378765
• PubChem ID: 85470753
• Update Time: 2025-04-19

D-Glucitol tetraoleate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol tetraoleate
• [(2S,3R,4R,5R)-5,6-dihydroxy-2,3,4-tris[[(Z)-octadec-9-enoyl]oxy]hexyl] (Z)-octadec-9-enoate
• EINECS 258-001-9
• NS00058038
• 52551-46-9

• Inchi： 1S/C78H142O10/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-73(81)85-70-72(86-74(82)66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)78(88-76(84)68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4)77(71(80)69-79)87-75(83)67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3/h33-40,71-72,77-80H,5-32,41-70H2,1-4H3/b37-33-,38-34-,39-35-,40-36-/t71-,72+,77-,78-/m1/s1
• InChI Key： JKLYYAZFORVFMK-HRCGDSDKSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)[C@H]([C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)[C@@H]([C@@H](CO)O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 1239.06030072g/mol
• Monoisotopic Mass: 1239.06030072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 88
• Rotatable Bond Count: 73
• Complexity: 1640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 1029.4°Cat760mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.486